Cas no 1270414-57-7 (2-AMINO-2-(4-CHLORO-2-FLUOROPHENYL)ETHAN-1-OL)

2-AMINO-2-(4-CHLORO-2-FLUOROPHENYL)ETHAN-1-OL is a versatile intermediate in organic synthesis, offering high purity and stability. It exhibits excellent solubility in organic solvents, facilitating smooth reaction conditions. Its unique structure allows for diverse transformations, making it a valuable tool for the synthesis of complex organic molecules. This compound is ideal for researchers seeking precise control over reaction outcomes in medicinal chemistry and material science applications.

2-AMINO-2-(4-CHLORO-2-FLUOROPHENYL)ETHAN-1-OL structure

1270414-57-7 structure

Product Name:2-AMINO-2-(4-CHLORO-2-FLUOROPHENYL)ETHAN-1-OL

CAS No:1270414-57-7

MF:C₈H₉ClFNO

MW:189.614564657211

MDL:MFCD18702677

CID:5583139

PubChem ID:14853271

Update Time:2025-07-21

2-AMINO-2-(4-CHLORO-2-FLUOROPHENYL)ETHAN-1-OL Chemical and Physical Properties

Names and Identifiers

- 2-AMINO-2-(4-CHLORO-2-FLUOROPHENYL)ETHAN-1-OL
- Benzeneethanol, β-amino-4-chloro-2-fluoro-
- AKOS006319782
- 1270414-57-7
- SCHEMBL8514634
- EN300-1966929
- MDL： MFCD18702677
- Inchi： 1S/C8H9ClFNO/c9-5-1-2-6(7(10)3-5)8(11)4-12/h1-3,8,12H,4,11H2
- InChI Key： AWTHYDDYQBFCMD-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=C(C=1)F)C(CO)N

Computed Properties

Exact Mass: 189.0356698g/mol
Monoisotopic Mass: 189.0356698g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 147
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 46.2Å²

Experimental Properties

Density: 1.351±0.06 g/cm3(Predicted)
Boiling Point: 316.0±37.0 °C(Predicted)
pka: 12.23±0.10(Predicted)

2-AMINO-2-(4-CHLORO-2-FLUOROPHENYL)ETHAN-1-OL Pricemore >>

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